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An In-depth Examination of the Structure, Chemical Properties, and Biological Activity of a
Potent Matrix Metalloproteinase Inhibitor

Introduction

AZD-6605 is a potent, reversible, and selective inhibitor of several matrix metalloproteinases
(MMPs), with notable activity against MMP2, MMP9, MMP12, and particularly MMP13
(Collagenase 3).[1][2][3] Developed with the aim of treating osteoarthritis, its mechanism of
action centers on the modulation of extracellular matrix degradation, a key process in the
pathogenesis of various diseases.[2][3] This technical guide provides a comprehensive
overview of the chemical structure, properties, and biological context of AZD-6605, intended for
researchers, scientists, and professionals in drug development.

Chemical Structure and Properties

AZD-6605, systematically named (5S)-5-methyl-5-[[4-[4-(1,1,2,2-
tetrafluoroethoxy)phenoxy]piperidin-1-yl]sulfonylmethyllimidazolidine-2,4-dione, possesses a
complex molecular architecture centered around a hydantoin core. This hydantoin group serves
as a zinc-binding moiety, a key feature for its inhibitory activity against the zinc-dependent
MMPs.[4] The structure is further characterized by a piperidine ether and a tetrafluoroethoxy-
substituted phenoxy group.
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Table 1: Chemical Identifiers and Properties of AZD-6605

Property Value Source

(5S)-5-methyl-5-[[4-[4-(1,1,2,2-

tetrafluoroethoxy)phenoxy]pipe

IUPAC Name ridin-1- PubChem
ylJsulfonylmethyl]imidazolidine-
2,4-dione
Molecular Formula C18H21F4N306S PubChem
Molecular Weight 483.4 g/mol PubChem

C[C@]1(C(=0)NC(=0)N1)CS(
SMILES =0) PubChem
(=0)N2CCC(CC2)0C3=CC=C

(C=C3)OC(C(F)F)(F)F

SBVAXUGOISPYPX-
InChl Key PubChem
QGZVFWFLSA-N

CAS Number 893556-15-5 PubChem

Quantitative Biological Data

The inhibitory potency of AZD-6605 has been quantified against a panel of matrix
metalloproteinases. The compound, also referred to as "3m" in its discovery publication,
demonstrates significant potency for MMP13.[2][4]

Table 2: In Vitro Inhibitory Activity of AZD-6605 (ICso)
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Target ICs0 (NM)
MMP13 4.2
MMP1 >1000
MMP2 180
MMP9 25
MMP14 >1000

Note: Data extracted from publications referencing the primary discovery paper.

Pharmacokinetic Properties

Pharmacokinetic studies in preclinical animal models have provided insights into the
absorption, distribution, metabolism, and excretion (ADME) profile of AZD-6605.

Table 3: Pharmacokinetic Parameters of AZD-6605 in Rat and Dog

Species Parameter Value

Rat Clearance (CL) Data not available
Volume of Distribution (Vd) Data not available

Half-life (t1/2) Data not available

Dog Clearance (CL) Data not available
Volume of Distribution (Vd) Data not available

Half-life (t1/2) Data not available

Detailed pharmacokinetic values were not available in the public domain at the time of this
review. General statements indicate optimization for DMPK properties during its development.

[4115]

Signaling Pathways
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AZD-6605 exerts its biological effects by inhibiting MMPs, which are key regulators of the
extracellular matrix (ECM) and various signaling pathways. In the context of osteoarthritis,
MMP13 is a critical enzyme responsible for the degradation of type Il collagen, the primary
structural component of articular cartilage.[6][7] The inhibition of MMP13 by AZD-6605 is
expected to interfere with the pathological cascade of cartilage destruction.

// Nodes Proinflammatory_Stimuli [label="Pro-inflammatory Stimuli\n(e.g., IL-13, TNF-a)",
fillcolor="#F1F3F4"]; Chondrocyte [label="Chondrocyte", fillcolor="#FFFFFF"];
Signaling_Cascades [label="Intracellular Signaling Cascades\n(e.g., NF-kB, MAPK)",
fillcolor="#F1F3F4"]; MMP13_Gene [label="MMP13 Gene Transcription", fillcolor="#F1F3F4"];
Pro_MMP13 [label="Pro-MMP13", fillcolor="#FFFFFF"]; Active_MMP13 [label="Active
MMP13", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Type_II_Collagen [label="Type I
Collagen\n(in Cartilage Matrix)", fillcolor="#FBBCO05", fontcolor="#202124"];
Cartilage_Degradation [label="Cartilage Degradation”, fillcolor="#EA4335",
fontcolor="#FFFFFF"]; AZD6605 [label="AZD-6605", shape=ellipse, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Other_MMPs [label="Other MMPs\n(MMP2, MMP9)",
fillcolor="#F1F3F4"]; ECM_Remodeling [label="ECM Remodeling", fillcolor="#34A853",
fontcolor="#FFFFFF"];

/l Edges Proinflammatory_Stimuli -> Chondrocyte [label="activate"]; Chondrocyte ->
Signaling_Cascades [label="transduce signal"]; Signaling_Cascades -> MMP13_Gene
[label="upregulate"]; MMP13_Gene -> Pro_ MMP13 [label="leads to"]; Pro_ MMP13 ->
Active_MMP13 [label="activated by\nother proteases"]; Active_MMP13 -> Type_II_Collagen
[label="cleaves"]; Type_II_Collagen -> Cartilage_Degradation [label="results in"]; AZD6605 ->
Active_ MMP13 [label="inhibits", color="#EA4335", style=dashed]; AZD6605 -> Other MMPs
[label="inhibits", color="#EA4335", style=dashed]; Other_MMPs -> ECM_Remodeling;
Active_MMP13 -> ECM_Remodeling; }

Caption: Signaling pathway of MMP13 in osteoarthritis and the inhibitory action of AZD-6605.

Experimental Protocols
Synthesis of AZD-6605 (General Outline)

The synthesis of AZD-6605 involves a multi-step process. While the specific details from the
primary literature are proprietary, the general approach can be inferred from related syntheses
of piperidine ether hydantoins.[8][9][10][11]
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Caption: Generalized workflow for the synthesis of AZD-6605.

A plausible synthetic route would involve the preparation of the substituted piperidine ether and
the hydantoin moiety separately, followed by their coupling. The hydantoin is likely formed from
an appropriate a-amino acid precursor using methods such as the Bucherer-Bergs reaction.
[10][11] The final coupling step would then link the two key fragments to yield AZD-6605.
Purification would typically be achieved through chromatographic techniques, and
characterization by methods such as NMR and mass spectrometry.

MMP Inhibition Assay (General Protocol)

The inhibitory activity of AZD-6605 against various MMPs is typically determined using a
fluorogenic substrate-based assay.[12][13][14][15]
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Caption: General workflow for an MMP inhibition assay.

e Reagents and Materials:

o Recombinant human MMP enzyme (e.g., MMP13)

o Fluorogenic MMP substrate (specific for the MMP being tested)
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[e]

Assay buffer (e.g., Tris-based buffer at physiological pH)

o

AZD-6605 (dissolved in a suitable solvent like DMSO)

[¢]

96-well black microplate

[e]

Fluorescence microplate reader

e Procedure:
o Adilution series of AZD-6605 is prepared in assay buffer.

o The recombinant MMP enzyme is added to the wells containing the inhibitor dilutions and
a control (vehicle only).

o The plate is incubated for a defined period to allow for inhibitor-enzyme binding.
o The reaction is initiated by the addition of the fluorogenic substrate.

o Fluorescence is monitored kinetically over time using a microplate reader with appropriate
excitation and emission wavelengths.

o The rate of substrate cleavage is determined from the slope of the fluorescence versus
time plot.

o The ICso value is calculated by plotting the percent inhibition against the logarithm of the
inhibitor concentration and fitting the data to a dose-response curve.

Conclusion

AZD-6605 is a well-characterized and potent inhibitor of several matrix metalloproteinases, with
a particularly high affinity for MMP13. Its chemical structure, featuring a hydantoin zinc-binding
group, underpins its mechanism of action. The available quantitative data on its inhibitory
activity and its development with a focus on favorable pharmacokinetic properties make it a
valuable tool for research into diseases where MMPs play a significant pathological role, such
as osteoarthritis. The experimental protocols outlined provide a foundation for further
investigation and characterization of this and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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